3-(2-aminoethyl)-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione

• CAS No.: 1509852-28-1
• Molecular Formula: C8H10N4O2
• Molecular Weight: 194.2

Description

3-(2-Aminoethyl)-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione is a complex organic compound with a molecular structure that includes a pyrrolo[2,1-f][1,2,4]triazine core

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(2-aminoethyl)-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often require specific temperatures, pressures, and catalysts to ensure the formation of the desired product.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale chemical reactors and optimized reaction conditions to maximize yield and purity. Continuous flow chemistry and other advanced techniques can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions can be used to modify the compound or to synthesize derivatives with different properties.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

• Substitution: Nucleophilic substitution reactions can be carried out using various nucleophiles and leaving groups.

Major Products Formed: The major products formed from these reactions can include oxidized or reduced derivatives of the original compound, as well as substituted analogs with different functional groups.

Scientific Research Applications

Chemistry: In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology: In biological research, 3-(2-aminoethyl)-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione may be studied for its potential biological activity. It could be used in the development of new drugs or as a tool for studying biological processes.

Medicine: The compound's potential medicinal applications include its use as a precursor for pharmaceuticals. Its derivatives might exhibit therapeutic properties that could be explored for treating various diseases.

Industry: In industry, this compound could be used in the production of materials with specific properties, such as polymers or coatings. Its chemical reactivity makes it suitable for various industrial applications.

Mechanism of Action

The mechanism by which 3-(2-aminoethyl)-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione exerts its effects depends on its molecular targets and pathways involved. For example, if used as a drug, it might interact with specific enzymes or receptors in the body, leading to a biological response. The exact mechanism would need to be determined through detailed biochemical studies.

Comparison with Similar Compounds

• Tryptamine: A structurally related compound with applications in neuroscience.

• Tris(2-aminoethyl)amine: Another compound with similar functional groups used in various chemical syntheses.

Uniqueness: 3-(2-Aminoethyl)-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione is unique due to its specific pyrrolo[2,1-f][1,2,4]triazine core, which differentiates it from other compounds with similar functional groups. This core structure imparts distinct chemical and biological properties that can be leveraged in various applications.